Cas no 78648-35-8 (2-(2-oxopiperidin-1-yl)benzoic acid)

• Product Name: 2-(2-oxopiperidin-1-yl)benzoic acid
• CAS No: 78648-35-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 3029942
• PubChem ID: 11665705
• Update Time: 2025-10-28

2-(2-oxopiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxopiperidin-1-yl)benzoic acid
• CS-0237614
• DTXSID101295021
• DDA64835
• 78648-35-8
• EN300-185736
• AKOS000199604
• 2-(2-oxopiperidin-1-yl)benzoicacid
• 855-937-5
• Z285922872
• G55756
• DTXCID401725554
• 2-(2-Oxo-1-piperidinyl)benzoic acid

• Inchi： 1S/C12H13NO3/c14-11-7-3-4-8-13(11)10-6-2-1-5-9(10)12(15)16/h1-2,5-6H,3-4,7-8H2,(H,15,16)
• InChI Key： JSLGWWWSTMZEOU-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-(2-oxopiperidin-1-yl)benzoic acid

Comprehensive Analysis of 2-(2-oxopiperidin-1-yl)benzoic acid (CAS No. 78648-35-8): Properties, Applications, and Industry Insights

2-(2-oxopiperidin-1-yl)benzoic acid (CAS No. 78648-35-8) is a specialized organic compound with a unique molecular structure that combines a benzoic acid moiety with a 2-oxopiperidine ring. This hybrid structure grants it distinct physicochemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's ketone-functionalized piperidine core and carboxylic acid group enable diverse reactivity, attracting attention for drug intermediate synthesis and bioactivity studies.

Recent trends in heterocyclic compound research highlight the growing demand for piperidine derivatives like 2-(2-oxopiperidin-1-yl)benzoic acid. Search engine data reveals frequent queries about "piperidine-based drug candidates" and "benzoic acid derivatives in medicinal chemistry," reflecting industry interest. The compound's potential as a building block for kinase inhibitors aligns with current focus areas in oncology research, while its hydrogen-bonding capacity makes it relevant for crystal engineering studies.

Synthetic routes to 78648-35-8 typically involve condensation reactions between 2-chlorobenzoic acid and 2-piperidinone, with optimization studies focusing on green chemistry principles—a hot topic in organic synthesis. Analytical characterization via HPLC purity testing and NMR spectral analysis confirms structural integrity, addressing quality concerns frequently raised by procurement specialists. The compound's melting point (198-202°C) and solubility profile (soluble in DMSO, slightly soluble in ethanol) are critical parameters for formulation scientists.

In pharmaceutical applications, 2-(2-oxopiperidin-1-yl)benzoic acid serves as a precursor for neurologically active compounds, with patent literature suggesting utility in GABA receptor modulation. This connects with trending searches about "non-benzodiazepine anxiolytics" and "next-generation CNS drugs." Its metal-chelating properties also spark interest in catalytic applications, particularly in asymmetric synthesis—an area gaining traction in academic publications.

Regulatory status analyses confirm that CAS 78648-35-8 is not classified under restricted substance lists, though proper laboratory safety protocols should be observed during handling. Market intelligence indicates steady demand from contract research organizations and specialty chemical suppliers, with purity grades ranging from 95% to >98%. The compound's structure-activity relationship (SAR) potential continues to drive computational chemistry studies, particularly in molecular docking simulations for target identification.

Environmental fate studies of 2-(2-oxopiperidin-1-yl)benzoic acid show moderate biodegradability, prompting research into sustainable degradation methods—a concern frequently voiced in green chemistry forums. Analytical method development for trace detection has advanced significantly, with LC-MS techniques now capable of quantifying the compound at ppb levels, addressing quality control challenges noted in industry surveys.

Emerging applications include its use in photoactive materials research, where its chromophore characteristics are being explored for organic electronics. This aligns with growing interest in "organic semiconductor precursors" and "non-fullerene acceptors" within materials science communities. The compound's thermal stability (decomposition >250°C) makes it suitable for high-temperature processes, a property valued in polymer modification studies.

Supply chain analyses reveal that 78648-35-8 is primarily manufactured by specialty chemical producers in China, India, and Europe, with custom synthesis services increasingly offering kilogram-scale production. Technical discussions frequently address recrystallization optimization to improve yield and purity—key concerns for process chemists. The compound's logP value (~1.2) suggests favorable bioavailability potential, explaining its popularity in medicinal chemistry optimization projects.

Recent patent activity demonstrates innovative uses of 2-(2-oxopiperidin-1-yl)benzoic acid in prodrug design and bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs)—a rapidly expanding therapeutic modality. These developments respond to frequent searches about "targeted drug delivery systems" and "linker technologies in ADCs." The compound's crystalline polymorphism has also become a focus area, given its implications for pharmaceutical solid-state properties.

Academic research leverages 78648-35-8 as a model compound for studying intramolecular hydrogen bonding effects on molecular conformation—a topic with implications for molecular recognition in drug design. Spectroscopy studies utilizing FT-IR and Raman techniques provide detailed vibrational assignments that assist in quality verification, addressing common analytical challenges noted in research publications.

The future outlook for 2-(2-oxopiperidin-1-yl)benzoic acid appears promising, with expanding applications in biomaterials engineering and catalysis research. As synthetic methodologies advance and structure-property relationships become better understood, this versatile compound is poised to play increasingly significant roles across multiple scientific disciplines, from pharmaceutical development to advanced material design.